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2-(3-Methoxybenzylthio)-2-phenylacetic acid

Name: 2-(3-Methoxybenzylthio)-2-phenylacetic acid
Brand: Smolecule
SKU: S3351950
Rating: 4.5 (5 reviews)

Catalog No.

S3351950

CAS No.

7037-33-4

M.F

C16H16O3S

M. Wt

288.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(3-Methoxybenzylthio)-2-phenylacetic acid

3. Others

General Information

CAS Number

7037-33-4

Product Name

2-(3-Methoxybenzylthio)-2-phenylacetic acid

IUPAC Name

2-[(3-methoxyphenyl)methylsulfanyl]-2-phenylacetic acid

Molecular Formula

C16H16O3S

Molecular Weight

288.4 g/mol

InChI

InChI=1S/C16H16O3S/c1-19-14-9-5-6-12(10-14)11-20-15(16(17)18)13-7-3-2-4-8-13/h2-10,15H,11H2,1H3,(H,17,18)

InChI Key

DCWDBUYRVFMPPL-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)CSC(C2=CC=CC=C2)C(=O)O

Description

The exact mass of the compound 2-(3-Methoxybenzylthio)-2-phenylacetic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 268685. The storage condition is unknown. Please store according to label instructions upon receipt of goods.